Cas no 1019547-92-2 (4-{[(3,4-difluorophenyl)methyl]amino}cyclohexan-1-ol)

• Product Name: 4-{[(3,4-difluorophenyl)methyl]amino}cyclohexan-1-ol
• CAS No: 1019547-92-2
• MF: C₁₃H₁₇F₂NO
• MW: 241.276990652084
• CID: 5321496
• Update Time: 2025-10-22

4-{[(3,4-difluorophenyl)methyl]amino}cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• Cyclohexanol, 4-[[(3,4-difluorophenyl)methyl]amino]-
• 4-{[(3,4-difluorophenyl)methyl]amino}cyclohexan-1-ol

• Inchi： 1S/C13H17F2NO/c14-12-6-1-9(7-13(12)15)8-16-10-2-4-11(17)5-3-10/h1,6-7,10-11,16-17H,2-5,8H2
• InChI Key： KCTAELZYPKNGOI-UHFFFAOYSA-N
• SMILES： C1(O)CCC(NCC2=CC=C(F)C(F)=C2)CC1

Additional information on 4-{[(3,4-difluorophenyl)methyl]amino}cyclohexan-1-ol

Comprehensive Overview of 4-{[(3,4-difluorophenyl)methyl]amino}cyclohexan-1-ol (CAS No. 1019547-92-2)

4-{[(3,4-difluorophenyl)methyl]amino}cyclohexan-1-ol (CAS No. 1019547-92-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique cyclohexanol backbone and difluorophenyl substituent, is widely studied for its potential applications in drug development and material science. Its molecular structure combines a cyclohexane ring with a hydroxyl group and an amino-linked 3,4-difluorobenzyl moiety, making it a versatile intermediate in synthetic chemistry.

The growing interest in 4-{[(3,4-difluorophenyl)methyl]amino}cyclohexan-1-ol is driven by its potential role in the design of bioactive molecules. Researchers are particularly intrigued by its fluorinated aromatic component, which is known to enhance metabolic stability and binding affinity in drug candidates. This aligns with current trends in medicinal chemistry, where fluorine-containing compounds are increasingly explored for their improved pharmacokinetic properties. The compound’s CAS No. 1019547-92-2 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

One of the key applications of 4-{[(3,4-difluorophenyl)methyl]amino}cyclohexan-1-ol lies in its use as a building block for small-molecule inhibitors. Its structural features make it suitable for targeting enzymes and receptors involved in various diseases. For instance, the difluorophenyl group is often incorporated into molecules designed to modulate central nervous system (CNS) targets, a hot topic in neuropharmacology. Additionally, the compound’s cyclohexanol scaffold provides rigidity, which is advantageous in drug design for improving selectivity and reducing off-target effects.

From a synthetic perspective, 4-{[(3,4-difluorophenyl)methyl]amino}cyclohexan-1-ol can be prepared through multi-step organic reactions, including reductive amination and hydroxylation. The presence of the amino and hydroxyl functional groups allows for further derivatization, enabling the creation of diverse chemical libraries. This adaptability is highly valued in combinatorial chemistry and high-throughput screening, where researchers seek novel compounds with optimized biological activity.

The market demand for 4-{[(3,4-difluorophenyl)methyl]amino}cyclohexan-1-ol is steadily increasing, particularly in the pharmaceutical and biotechnology sectors. Companies specializing in custom synthesis and contract research often list this compound in their catalogs, catering to the needs of drug discovery programs. Its CAS No. 1019547-92-2 is a critical identifier for procurement and regulatory compliance, ensuring accurate sourcing and documentation in research workflows.

In summary, 4-{[(3,4-difluorophenyl)methyl]amino}cyclohexan-1-ol (CAS No. 1019547-92-2) represents a valuable chemical entity with broad potential in scientific and industrial applications. Its unique structural attributes, combined with the rising interest in fluorinated compounds, position it as a key player in modern chemistry. As research continues to uncover new uses for this molecule, its significance in drug development and material science is expected to grow, making it a compound worth watching in the coming years.